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Compound of Interest

Compound Name: 2,4-Pentanediol

Cat. No.: B147393

An In-Depth Technical Guide to the Safe Handling of 2,4-Pentanediol

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical safety and handling is paramount to ensuring a safe laboratory
environment and the integrity of experimental outcomes. This technical guide provides detailed

information on the safety, handling, and emergency procedures for 2,4-Pentanediol (CAS:
625-69-4), a diol used in various chemical syntheses.

Physicochemical Properties

2,4-Pentanediol is a viscous, clear yellow liquid that is fully miscible with water.[1][2] A
summary of its key physical and chemical properties is presented below.
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Property Value Source
Molecular Formula CsH1202 [1]
Molecular Weight 104.15 g/mol [1][3]
Appearance Clear, viscous, yellow liquid [1]

CAS Number 625-69-4 [1]
Density 0.95 g/mL at 25 °C [1][4]
Melting Point 52.5°C [1112]
Boiling Point 201 -202 °C [11[4]
Flash Point 101.0 °C (closed cup) [1]14]

Water Solubility

Fully miscible

[1]2]

Vapor Pressure

0.0852 mmHg at 25°C

[2]

Toxicological Profile

2,4-Pentanediol exhibits low acute toxicity.[1][5] However, some data suggests it may cause

mild skin and eye irritation.[3][5][6] It is not classified as a carcinogen by major regulatory

bodies.[1][5]

Metric Species Route Value Source
LD50 Rat Oral 6,860 mg/kg [11051[7]
LD50 Mouse Oral 5,792 mg/kg [7]
LD50 Rabbit Dermal 13,536 mg/kg [5]
Skin Irritation Rabbit Dermal Mild skin Imation [5]

(24 h)

Hazard Identification and Handling Workflow
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While some safety data sheets indicate that 2,4-Pentanediol is not a hazardous substance or
mixture, other aggregated GHS information suggests it may cause skin, eye, and respiratory
irritation.[3][5][6] Given this, it is prudent to handle it with standard laboratory precautions for
chemical reagents.

Post-Handling
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-
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Standard laboratory workflow for handling 2,4-Pentanediol.

Experimental and Handling Protocols

Adherence to standardized protocols is essential for the safe use of 2,4-Pentanediol in a
research setting.

General Handling and Hygiene

e Ventilation: Always handle 2,4-Pentanediol in a well-ventilated area, preferably within a
chemical fume hood.[8][9]

¢ Avoid Contact: Take precautions to avoid contact with skin and eyes.[10]

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.[8][11]

o Equipment: Use glassware and equipment that is clean, dry, and free of damage.[11]

Storage Protocol

e Store in a cool, dry, and well-ventilated place.[10]

o Keep the container tightly closed to prevent contamination and potential reactions with
moisture or air.[10]
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o Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure. The following
equipment is recommended when handling 2,4-Pentanediol.

Specifications & Best

Category Recommended Equipment .
Practices
) Safety glasses with side- Must conform to EN166 or
Eye/Face Protection )
shields or Goggles NIOSH standards.[1]

A minimum thickness of 0.11
mm is suggested, with a
] o breakthrough time greater than
Hand Protection Nitrile rubber gloves ] )
480 minutes. Always inspect
gloves before use and use

proper removal technique.[1]

Should be clean and fully
buttoned. Select protective
) Laboratory coat or impervious equipment based on the
Body Protection ) ]
clothing concentration and amount of
the substance at the specific

workplace.[1]

If risk assessment indicates a

_ _ need, use a full-face respirator
) ) Not generally required with ) ) o
Respiratory Protection with multi-purpose combination

adequate engineering controls
(US) or type ABEK (EU)

respirator cartridges.[1]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.
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First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing difficulties occur, consult a physician.[5]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water.[5]

o Eye Contact: Rinse eyes thoroughly with plenty of water.[5]

 Ingestion: If swallowed, do not induce vomiting. Seek immediate medical advice and show
the safety data sheet to the doctor.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).

e Hazards: In case of fire, hazardous decomposition products like carbon oxides can be
formed.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Protocol

Spills must be handled immediately to prevent exposure and environmental contamination.
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Workflow for responding to an accidental spill of 2,4-Pentanediol.

Stability and Reactivity

Understanding the chemical stability and incompatibilities of 2,4-Pentanediol is crucial for
preventing hazardous reactions.
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o Chemical Stability: The substance is stable under recommended storage conditions.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acid chlorides, acid
anhydrides, chloroformates, and reducing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, decomposition can produce
carbon oxides.[1]

2,4-Pentanediol |- _-contactwith ________ 1

Incompatible Materials

Strong Oxidizing

Agents
Acid Chlorides & Potential for
Anhydrides Hazardous Reaction
Reducing Agents

Chloroformates

Click to download full resolution via product page

Chemical incompatibilities of 2,4-Pentanediol.

Disposal Considerations

Chemical waste must be disposed of responsibly to protect personnel and the environment.
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» Waste Disposal: Dispose of unused material and contaminated items in accordance with all
applicable local, state, and federal regulations.[8]

o Contaminated Packaging: Dispose of as unused product.

e Environmental Precautions: Do not let the product enter drains or waterways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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